2-((3-(4-chlorophenyl)-2,4-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-1-yl)methyl)benzonitrile

• CAS RN: 865655-45-4
• Molecular Formula: C25H20ClN3O2S
• Molecular Weight: 461.96
• IUPAC Name: 2-[[4-(4-chlorophenyl)-3,5-dioxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-6-yl]methyl]benzonitrile
• InChI: InChI=1S/C25H20ClN3O2S/c26-18-10-12-19(13-11-18)29-23(30)22-20-8-2-1-3-9-21(20)32-24(22)28(25(29)31)15-17-7-5-4-6-16(17)14-27/h4-7,10-13H,1-3,8-9,15H2
• InChI Key: LBEUXAUDHFVMNO-UHFFFAOYSA-N
• SMILES: C1CCC2=C(CC1)SC3=C2C(=O)N(C(=O)N3CC4=CC=CC=C4C#N)C5=CC=C(C=C5)Cl
• solubility: not available

Description

Thienopyrimidine derivatives hold a unique place between fused pyrimidine compounds. They are important and widely represented in medicinal chemistry as they are structural analogs of purines. Thienopyrimidine derivatives have various biological activities.

Synthesis Analysis

Thienopyrimidines can be synthesized through different methods. One common method involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine.

Chemical Reactions Analysis

The synthesis of thienopyrimidine derivatives often involves reactions such as nucleophilic addition, nucleophilic substitution, and cyclization.

Mechanism of Action

Thienopyrimidines have shown anticancer effects through the inhibition of various enzymes and pathways. They have been found to inhibit protein kinases, which play key roles in several signal transduction pathways, leading to metastasis and drug resistance.

Future Directions

Thienopyrimidines continue to be a crucial research priority due to their potential as anticancer medicines. Future research may focus on improving the tumor selectivity, efficiency, and safety of these compounds.